1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine

• IUPAC Name: (2,4-difluorophenyl)-[4-(2-fluoro-5-methyl-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16F3N3O3/c1-11-8-17(15(21)10-16(11)24(26)27)22-4-6-23(7-5-22)18(25)13-3-2-12(19)9-14(13)20/h2-3,8-10H,4-7H2,1H3
• InChI Key: FJSKMHPBBOEMQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])F)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C18H16F3N3O3
• Molecular Weight: 379.3 g/mol

Description

1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In

Scientific Research Applications

1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to have activity against a range of diseases, including cancer, infectious diseases, and neurological disorders. Its unique chemical structure makes it a promising candidate for drug development, and it has been the subject of numerous research studies.

Mechanism of Action

The mechanism of action of 1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins involved in disease processes. It has been shown to have activity against a range of targets, including kinases, proteases, and receptors. Its precise mechanism of action is the subject of ongoing research.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit viral replication, and reduce inflammation. It has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine is that it is relatively easy to synthesize, making it suitable for large-scale production. It has also been found to have a high degree of selectivity for its target molecules, reducing the risk of off-target effects. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to optimize its activity for specific applications.

Future Directions

There are many potential future directions for research on 1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine. One area of interest is the development of more potent and selective analogs of this compound, which could be used for the treatment of a wider range of diseases. Another area of interest is the optimization of its pharmacokinetic properties, such as its solubility and bioavailability, to improve its effectiveness as a drug. Additionally, research is needed to better understand its mechanism of action and identify new targets for its activity.

Synthesis Methods

The synthesis of 1-(2,4-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine involves the reaction of 2,4-difluorobenzoyl chloride with 2-fluoro-5-methyl-4-nitroaniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield the final product. This synthesis method has been optimized to produce high yields of pure product, making it suitable for large-scale production.